Cas no 2228742-30-9 (2,2-difluoro-2-3-(trifluoromethyl)pyridin-2-ylethan-1-amine)

• Product Name: 2,2-difluoro-2-3-(trifluoromethyl)pyridin-2-ylethan-1-amine
• CAS No: 2228742-30-9
• MF: C₈H₇F₅N₂
• MW: 226.146599054337
• CID: 6150053
• PubChem ID: 150790927
• Update Time: 2025-06-08

2,2-difluoro-2-3-(trifluoromethyl)pyridin-2-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-2-3-(trifluoromethyl)pyridin-2-ylethan-1-amine
• 2228742-30-9
• KDVIXOZISOZLJB-UHFFFAOYSA-N
• EN300-1942929
• 2,2-difluoro-2-[3-(trifluoromethyl)pyridin-2-yl]ethan-1-amine
• 2,2-Difluoro-2-[3-(trifluoromethyl)pyridin-2-yl]ethanamine

• Inchi： 1S/C8H7F5N2/c9-7(10,4-14)6-5(8(11,12)13)2-1-3-15-6/h1-3H,4,14H2
• InChI Key： KDVIXOZISOZLJB-UHFFFAOYSA-N
• SMILES： FC(CN)(C1C(C(F)(F)F)=CC=CN=1)F

Computed Properties

• Exact Mass: 226.05293904g/mol
• Monoisotopic Mass: 226.05293904g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 38.9Ų

Additional information on 2,2-difluoro-2-3-(trifluoromethyl)pyridin-2-ylethan-1-amine

Introduction to 2,2-difluoro-2-3-(trifluoromethyl)pyridin-2-ylethan-1-amine (CAS No: 2228742-30-9)

2,2-difluoro-2-3-(trifluoromethyl)pyridin-2-ylethan-1-amine is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural and chemical properties. This compound, identified by the CAS number 2228742-30-9, features a highly electronegative fluorine substituent at the 2-position of the pyridine ring, combined with a trifluoromethyl group at the 3-position. Such structural motifs are known to enhance metabolic stability, lipophilicity, and binding affinity, making this compound a promising candidate for further exploration in drug discovery.

The presence of multiple fluorine atoms in the molecule imparts exceptional electronic and steric effects, which can influence both its reactivity and its interactions with biological targets. Fluorinated compounds are widely recognized for their ability to modulate pharmacokinetic profiles, including bioavailability and half-life, which are critical factors in the development of novel therapeutics. The specific arrangement of fluorine atoms in 2,2-difluoro-2-3-(trifluoromethyl)pyridin-2-ylethan-1-amine suggests potential applications in designing molecules with enhanced binding to enzymes or receptors involved in key biological pathways.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of such complex molecules with greater accuracy. Molecular modeling studies indicate that the fluorinated pyridine core of 2,2-difluoro-2-3-(trifluoromethyl)pyridin-2-ylethan-1-amine can serve as an effective scaffold for designing ligands targeting protein-protein interactions or enzyme active sites. The electron-withdrawing nature of the fluorine atoms may facilitate optimal positioning within binding pockets, thereby improving drug efficacy.

In the context of medicinal chemistry, the synthesis of fluorinated pyridines remains a challenging yet rewarding area of research. The introduction of fluorine at specific positions can alter the electronic properties of the molecule, leading to tunable physicochemical properties. For instance, the trifluoromethyl group at the 3-position can enhance lipophilicity, while the fluoro-substituted amine moiety may improve solubility and metabolic stability. These characteristics make 2,2-difluoro-2-3-(trifluoromethyl)pyridin-2-ylethan-1-amine a versatile building block for novel drug candidates.

Current research in this domain highlights the potential of fluorinated pyridines as intermediates in the synthesis of kinase inhibitors, antiviral agents, and anti-inflammatory drugs. The ability to fine-tune molecular properties through strategic fluorination has led to several high-profile drug approvals in recent years. For example, fluoro-pyridines have been incorporated into small-molecule inhibitors targeting Bruton's tyrosine kinase (BTK), a key enzyme involved in B-cell signaling pathways.

The synthesis of CAS No: 2228742-30-9 involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and fluorochemical transformations, are often employed to construct the desired molecular framework efficiently. The use of palladium or copper catalysts can facilitate C-F bond formation or C-N bond activation, which are crucial steps in building complex fluorinated heterocycles.

Evaluation of strong-fluorinated-pyridine derivatives like CAS No: 2228742-309 has shown promising results in preclinical studies. In particular, analogs with similar structural motifs have demonstrated inhibitory activity against various therapeutic targets. The electron-deficient nature of the pyridine ring combined with strong electron-withdrawing groups enhances interactions with hydrogen bond donors or acceptors on biological macromolecules. This feature is particularly valuable in designing molecules that exhibit high selectivity for disease-causing proteins.

The agrochemical sector has also explored fluorinated pyridines for developing novel pesticides and herbicides. The enhanced stability conferred by fluorine substitution allows these compounds to withstand environmental degradation more effectively than their non-fluorinated counterparts. Additionally, fluorination can improve systemic movement within plants or pests, leading to more efficient pest control solutions.

Molecular dynamics simulations have been instrumental in understanding how CAS No: 2228742–30–9 interacts with biological targets at an atomic level. These studies reveal insights into binding modes and conformational changes that occur upon ligand-receptor complexation. Such information is critical for optimizing lead compounds during drug development pipelines.

The growing interest in green chemistry principles has prompted researchers to explore sustainable synthetic routes for producing fluorinated compounds like CAS No: 2228742309. Catalytic methods that minimize waste generation or utilize renewable feedstocks are being actively investigated as alternatives to traditional synthetic approaches.

Future directions in this area may include exploring derivatives of strong-fluorinated-pyridine derivatives that incorporate additional functional groups or heterocyclic moieties to expand their therapeutic potential further. The integration of machine learning algorithms into virtual screening processes could accelerate the identification of novel scaffolds with optimized pharmacological profiles.